N-(5-benzoyl-4-phenylthiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C20H13N3O3S/c24-17(14-9-5-2-6-10-14)18-16(13-7-3-1-4-8-13)22-20(27-18)23-19(25)15-11-12-21-26-15/h1-12H,(H,22,23,25)
• InChI Key: SRKPZIIQFUHGMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC=NO3)C(=O)C4=CC=CC=C4
• Molecular Formula: C20H13N3O3S
• Molecular Weight: 375.4 g/mol

Description

Isoxazole and thiazole are both five-membered heterocyclic compounds. Isoxazole has one oxygen atom and one nitrogen atom at adjacent positions. Thiazole, on the other hand, has one sulfur atom and one nitrogen atom. These compounds are significant because of their wide spectrum of biological activities and therapeutic potential.

Molecular Structure Analysis

The structure of isoxazole consists of a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions. Thiazole also has a five-membered ring, but it contains one sulfur atom and one nitrogen atom.

Chemical Reactions Analysis

The reactions of aldehydes with primary nitro derivatives in the presence of bases can lead to a variety of products such as 2-hydroxy nitro compounds, condensed nitroalkenes, β-dinitro compounds, isoxazoline-N-oxides, and isoxazoles.

Physical And Chemical Properties Analysis

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. The substitution of various groups on the isoxazole ring can impart different activity.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have been investigated for their potential as antitumor and cytotoxic agents. Researchers synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on three human tumor cell lines. .

Antifungal Properties

Thiazoles play a crucial role in antifungal drug development. For instance, sulfathiazole —an antimicrobial drug—contains a thiazole ring. .

Antiviral Potential

While further research is needed, thiazoles may hold promise as antiviral agents. .

Antioxidant Properties

Thiazoles, including our compound, may exhibit antioxidant effects. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage.

Mechanism of Action

The mechanism of action of isoxazole and thiazole derivatives can vary depending on the specific compound and its biological target. For example, some isoxazole derivatives have been found to have potent antibacterial activity.

Future Directions

The development of new synthetic strategies and the design of new isoxazole and thiazole derivatives are areas of ongoing research. These compounds have enormous significance due to their wide range of biological activities and therapeutic potential.